Cas no 842965-35-9 (3-Chloro-2-(4-methyl-1-piperidinyl)aniline)

• Product Name: 3-Chloro-2-(4-methyl-1-piperidinyl)aniline
• CAS No: 842965-35-9
• MF: C₁₂H₁₇ClN₂
• MW: 224.729781866074
• MDL: MFCD06010255
• CID: 989298
• PubChem ID: 1079271
• Update Time: 2025-04-20

3-Chloro-2-(4-methyl-1-piperidinyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(4-methylpiperidin-1-yl)aniline
• 3-Chloro-2-(4-methyl-piperidin-1-yl)-phenylamine
• 3-CHLORO-2-(4-METHYL-1-PIPERIDINYL)ANILINE
• TimTec1_008156
• SP087
• HMS1557C16
• SBB085523
• 0401AF
• AK108565
• 3-chloro-2-(4-methylpiperidyl)phenylamine
• 3-Chloro-2-(4-methyl-piperidin-1-yl)phenylamine
• [3-chloro-2-(4-methylpiperidin-1-yl)phenyl]amine
• SR-01000325696
• SR-01000325696-1
• AS-65303
• MFCD06010255
• 3-Chloro-2-(4-methyl-1-piperidyl)aniline
• C76690
• DTXSID80360114
• SCHEMBL23043670
• SY317220
• SB43179
• AKOS000102069
• CS-0043586
• 842965-35-9
• 3-Chloro-2-(4-methyl-1-piperidinyl)aniline

• MDL： MFCD06010255
• Inchi： 1S/C12H17ClN2/c1-9-5-7-15(8-6-9)12-10(13)3-2-4-11(12)14/h2-4,9H,5-8,14H2,1H3
• InChI Key： SIANBLRPQFBPBJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1N1CCC(C)CC1)N

Computed Properties

• Exact Mass: 224.10800
• Monoisotopic Mass: 224.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3
• XLogP3: 3.3

Experimental Properties

• Density: 1.147
• Boiling Point: 350.2°C at 760 mmHg
• Flash Point: 165.6°C
• Refractive Index: 1.576
• PSA: 29.26000
• LogP: 3.80470

3-Chloro-2-(4-methyl-1-piperidinyl)aniline Security Information

• HazardClass：IRRITANT